Cas no 25062-54-8 (1,3-Benzenedicarboxylic acid, 5-phosphono-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-phosphono-
• CAS No: 25062-54-8
• MF: C₈H₇O₇P
• MW: 246.110743761063
• CID: 1420314
• PubChem ID: 9794850
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 5-phosphono- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-phosphono-
• 5-phosphonobenzene-1,3-dicarboxylic acid
• 25062-54-8
• SCHEMBL563506
• 3,5-dicarboxyphenylphosphonic acid
• DTXSID30430811
• AKOS037621739

• Inchi： 1S/C8H7O7P/c9-7(10)4-1-5(8(11)12)3-6(2-4)16(13,14)15/h1-3H,(H,9,10)(H,11,12)(H2,13,14,15)
• InChI Key： INJNMXHKFWFNLW-UHFFFAOYSA-N
• SMILES： P(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)(O)O

Computed Properties

• Exact Mass: 245.99291
• Monoisotopic Mass: 245.99293956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 132.13